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Compound of Interest

Compound Name: Carfentrazon-ethyl-d5

CAS No.: 2140327-60-0

Cat. No.: B15559564

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties of

Carfentrazone-ethyl-d5, its mechanism of action, and detailed analytical methodologies.

Carfentrazone-ethyl-d5 is the deuterium-labeled analog of Carfentrazone-ethyl, a triazolone

herbicide.[1] It serves as an invaluable internal standard for quantitative analysis in research

and environmental monitoring.

Core Chemical and Physical Properties
Carfentrazone-ethyl-d5 shares most of its physical and chemical properties with its non-labeled

counterpart, Carfentrazone-ethyl. The primary difference lies in its increased molecular weight

due to the substitution of five hydrogen atoms with deuterium on the ethyl group.[2][3] This

isotopic labeling makes it ideal for use in mass spectrometry-based analytical methods.

Below is a summary of its key properties. Data for the unlabeled Carfentrazone-ethyl is

included for a comprehensive comparison where d5-specific data is not available.
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Property Carfentrazone-ethyl-d5
Carfentrazone-ethyl
(unlabeled)

IUPAC Name

1,1,2,2,2-pentadeuterioethyl 2-

chloro-3-[2-chloro-5-[4-

(difluoromethyl)-3-methyl-5-

oxo-1,2,4-triazol-1-yl]-4-

fluorophenyl]propanoate[3]

ethyl 2-chloro-3-[2-chloro-5-[4-

(difluoromethyl)-3-methyl-5-

oxo-1,2,4-triazol-1-yl]-4-

fluorophenyl]propanoate[4]

Synonyms

Ethyl-d5 2-chloro-3-{2-chloro-

5-[4-(difluoromethyl)-4,5-

dihydro-3-methyl-5-oxo-1H-

1,2,4-triazol-1-yl]-4-fluoro-

phenyl}propionate[2]

F8426[5]

CAS Number 2140327-60-0[1] 128639-02-1[4]

Molecular Formula C₁₅H₉D₅Cl₂F₃N₃O₃[1] C₁₅H₁₄Cl₂F₃N₃O₃[4]

Molecular Weight 417.22 g/mol [2] 412.2 g/mol [4]

Accurate Mass 416.068[3] 411.0364312[4]

Physical State - Viscous yellow liquid[6]

Boiling Point - 350-355 °C[6]

Density - 1.457 g/cm³ (at 20°C)[6]

Water Solubility -
12 mg/L (20°C), 22 mg/L

(25°C)[4]

Organic Solvent Solubility -

Miscible with acetone, ethanol,

ethyl acetate, methylene

chloride[4]

SMILES String

ClC1=C(CC(C(OC([2H])

([2H])C([2H])([2H])

[2H])=O)Cl)C=C(N2N=C(C)N(

C(F)F)C2=O)C(F)=C1[2]

C(OCC)

(=O)C(CC1=CC(=C(C=C1Cl)F

)N2C(=O)N(C(=N2)C)C(F)F)Cl

Herbicidal Mechanism of Action
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Carfentrazone-ethyl is a Group 14 (G) herbicide that acts as a potent inhibitor of the enzyme

protoporphyrinogen oxidase (PPO).[7][8] This enzyme is critical in the chlorophyll and heme

biosynthesis pathways. The inhibition of PPO leads to a cascade of cytotoxic events,

culminating in rapid cell death and tissue necrosis in susceptible plants.[7]

The key steps in the signaling pathway are:

PPO Inhibition: Carfentrazone-ethyl, after being absorbed by the foliage, inhibits PPO.[5][8]

Substrate Accumulation: This inhibition causes the accumulation of the PPO substrate,

protoporphyrinogen IX, in the plant cells.[9]

Oxidation and Photosensitization: Protoporphyrinogen IX leaks from the plastid and is rapidly

oxidized to protoporphyrin IX (Proto IX).[9]

Reactive Oxygen Species (ROS) Generation: In the presence of light and oxygen, Proto IX

acts as a powerful photosensitizer, generating highly destructive singlet oxygen.

Membrane Disruption: The singlet oxygen initiates lipid peroxidation, leading to the rapid

disruption and destruction of cell membranes.[7][8]

Cell Death: The loss of membrane integrity causes cellular contents to leak, resulting in rapid

cell collapse, tissue desiccation, and ultimately, plant death.[4] Symptoms of injury can

appear within hours of application.[7]
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Mechanism of Action for Carfentrazone-ethyl.

Experimental Protocols: Analysis in Soil
The quantification of Carfentrazone-ethyl and its metabolites in environmental samples like soil

requires a robust analytical method. Carfentrazone-ethyl-d5 is used as an internal standard to

ensure accuracy. The following protocol is based on established gas chromatography-mass

spectrometry (GC/MS) methods.[10][11]

1. Sample Extraction:

A soil sample is subjected to reflux extraction using an acetonitrile/water mixture.[11]

The resulting extract is concentrated using a rotary evaporator to remove the organic solvent

(acetonitrile).[11]
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The remaining aqueous sample is then acidified.[11]

2. Sample Cleanup (Solid-Phase Extraction - SPE):

The acidified aqueous extract is passed through a C18 Solid Phase Extraction (SPE)

cartridge for initial cleanup.[11]

For further cleanup and isolation, a silica gel SPE cartridge can be used.[10]

The cartridge is first preconditioned with hexane.[10]

After loading the sample, the cartridge is rinsed with a hexane:ethyl acetate (95:5, v/v)

solution.[10]

The target analytes are then eluted from the cartridge using a hexane:ethyl acetate (8:2, v/v)

solution.[10]

3. Derivatization:

Carfentrazone-ethyl's acid metabolites are not volatile enough for GC analysis and must be

derivatized.

The sample residue is reconstituted in ethyl ether and derivatized with a diazomethane

solution to methylate the acid groups.[10][11]

4. Instrumental Analysis:

The final derivatized sample is concentrated under a nitrogen stream and reconstituted in

ethyl acetate.[10]

The sample is then injected into a GC/MS system for quantitative analysis. The use of

Carfentrazone-ethyl-d5 as an internal standard allows for precise quantification by correcting

for any analyte loss during sample preparation.
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Analytical workflow for Carfentrazone-ethyl in soil.
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Synthesis and Degradation
Synthesis: Carfentrazone-ethyl is typically synthesized via a multi-step chemical process. A

common route involves a diazo arylation reaction. This process starts with 1-(5-amino-4-chloro-

2-fluorophenyl)-4-difluoromethyl-3-methyl-1H-1,2,4-triazol-5-one, which reacts with acrylic acid

to form a key propionic acid intermediate.[5][12] This intermediate is then subjected to an

esterification reaction with ethanol in the presence of an acid catalyst (like concentrated sulfuric

acid) to yield the final Carfentrazone-ethyl product.[5][12] Alternative one-pot methods using

tert-butyl nitrite as a diazotization reagent have also been developed to improve efficiency.[13]

[14]

Environmental Degradation: Carfentrazone-ethyl is not persistent in the environment and

degrades relatively quickly in soil and water.[5][15]

Hydrolysis: The primary degradation pathway is the rapid hydrolysis of the ethyl ester to its

free acid metabolite, carfentrazone-chloropropionic acid.[4][7]

Further Degradation: This initial metabolite is then further broken down into a series of other

acidic products, including cinnamic, propionic, and benzoic acid derivatives.[4][7]

Half-Life: The environmental half-life can range from a few hours to several days, depending

on conditions like pH and microbial activity.[7][16] For instance, the hydrolytic half-life is

about 8.6 days at pH 7 but shortens to 3.6 hours at pH 9.[4] Under aerobic aquatic

conditions, the half-life can be less than two days.[17] While the parent compound degrades

quickly, its major metabolites are more mobile and persistent, though they are not expected

to bioaccumulate.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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